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An In-depth Technical Guide on the Core Chemical Properties and Structure of Triphenyl
Phosphite

Abstract
Triphenyl phosphite (TPP), an organophosphorus compound with the chemical formula

P(OC₆H₅)₃, is a versatile and widely utilized chemical in various industrial and synthetic

applications.[1] This colorless to pale yellow viscous liquid serves as a crucial intermediate and

additive in the polymer industry, acting as a stabilizer and antioxidant.[2][3] Furthermore, its role

as a ligand in organometallic chemistry and a reagent in organic synthesis, including in the

conversion of alcohols to alkyl halides and as a peptide coupling agent, underscores its

importance.[1][2] This document provides a comprehensive overview of the chemical and

physical properties of triphenyl phosphite, its molecular structure, synthesis, and key

applications, with a focus on the underlying chemical principles and experimental

methodologies.

Chemical Structure and Formula
Triphenyl phosphite is the ester of phosphorous acid and phenol.[4][5] The central

phosphorus(III) atom is bonded to three phenoxy groups. The molecule has a trigonal

pyramidal geometry around the phosphorus atom.
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Caption: 2D structure of Triphenyl Phosphite.

Physical and Chemical Properties
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Triphenyl phosphite is a colorless to pale yellow, viscous liquid at room temperature with a

mild, pleasant odor.[2][6] It is insoluble in water but soluble in many organic solvents such as

ethanol, acetone, benzene, and ether.[2][4]

Property Value Reference

Molecular Formula C₁₈H₁₅O₃P [2]

Molecular Weight 310.28 g/mol [1][6]

Appearance
Colorless to pale yellow

viscous liquid
[1][2]

Melting Point 22-25 °C [2][4]

Boiling Point 360 °C [1]

Density 1.184 g/mL at 25 °C [1]

Refractive Index 1.5880 - 1.5900 at 25 °C [2]

Flash Point 218.3 °C (open cup) [2]

Ignition Point 243 °C [2]

Solubility in Water Insoluble [2][4]

Solubility in Organic Solvents
Soluble in ethanol, ether,

acetone, benzene
[2][4]

Spectroscopic Properties
The structure of triphenyl phosphite can be confirmed using various spectroscopic

techniques.
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Spectroscopic Data Observation Reference

¹H NMR

Signals corresponding to the

aromatic protons of the phenyl

groups.

[7][8]

¹³C NMR
Resonances for the carbon

atoms of the phenyl rings.
[9]

³¹P NMR

A characteristic signal for the

phosphorus atom in the

phosphite environment.

[10]

IR Spectroscopy

Characteristic absorption

bands for P-O-C stretching and

C-H aromatic stretching.

Differences in the spectra are

observed in the regions of O-

P-O deformation vibrations

(700–750 cm⁻¹), P-O

stretching vibrations (840–890

cm⁻¹), and C-O stretching

vibrations (1180–1220 cm⁻¹).

[11]

Synthesis
Triphenyl phosphite is typically synthesized by the reaction of phosphorus trichloride with

phenol.[1] The reaction is generally carried out in the presence of a base to neutralize the

hydrochloric acid byproduct.[1]
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Reactants:
- Phosphorus Trichloride (PCl₃)

- Phenol (C₆H₅OH)

Conditions:
- Presence of a base (e.g., Triethylamine)

- Inert atmosphere (e.g., Nitrogen)

Under

PCl₃ + 3 C₆H₅OH → P(OC₆H₅)₃ + 3 HCl

Leads to

Product:
- Triphenyl Phosphite (P(OC₆H₅)₃)

Click to download full resolution via product page

Caption: Synthesis of Triphenyl Phosphite.

Experimental Protocol: Synthesis of Triphenyl
Phosphite
A novel method for the synthesis of triphenyl phosphite and its derivatives has been

developed in continuous flow.[12][13]

Materials:

2,4-Di-tert-butylphenol (0.06 mol, 3.0 equiv)

Base (e.g., triethylamine) (0.066 mol, 3.3 equiv)

Solvent (e.g., chloroform)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b1681583?utm_src=pdf-body-img
https://www.benchchem.com/product/b1681583?utm_src=pdf-body
https://www.benchchem.com/product/b1681583?utm_src=pdf-body
https://www.benchchem.com/product/b1681583?utm_src=pdf-body
https://www.benchchem.com/product/b1681583?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7191834/
https://pubs.acs.org/doi/10.1021/acsomega.0c00716
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phosphorus trichloride (0.02 mol, 1.0 equiv)

Procedure:

Dissolve 2,4-di-tert-butylphenol and the base in the solvent and dilute to 50.0 mL. Load this

solution into one syringe of a syringe pump.[12]

Dissolve phosphorus trichloride in the solvent and dilute to 50.0 mL. Load this solution into a

second syringe.[12]

Introduce the reactants into a PTFE capillary (ID = 0.8 mm, inner volume = 5.0 mL) via the

syringe pump.[12]

The two fluids are mixed in a PTFE T-mixer (ID = 0.8 mm) before entering the microreactor.

[12]

With a total residence time of 20 seconds, the target product is prepared in the microreactor.

[12][13]

This continuous flow method significantly shortens the reaction time compared to standard

batch reactions and allows for the use of stoichiometric ratios of reactants, making the process

more efficient and environmentally friendly.[12][13]

Key Reactions and Applications
Triphenyl phosphite is a versatile reagent with numerous applications in organic synthesis

and industry.

Stabilizer and Antioxidant in Polymers
Triphenyl phosphite is widely used as a secondary antioxidant and stabilizer in various

polymers, including PVC, polypropylene, polystyrene, and ABS resins.[2][3] It functions by

scavenging free radicals and decomposing hydroperoxides, which are formed during polymer

processing and degradation, thus preventing discoloration and maintaining the mechanical

properties of the polymer.[3]

Ligand in Organometallic Chemistry and Catalysis
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Triphenyl phosphite is a common ligand in coordination chemistry, forming stable complexes

with many transition metals, such as nickel, palladium, and platinum.[1] Nickel complexes of

triphenyl phosphite are effective homogeneous catalysts for the hydrocyanation of alkenes.[1]

[2] It also forms a variety of iron complexes.[1]

Ni[P(OPh)₃]₄

Ni(alkene)[P(OPh)₃]₃

+ Alkene
- P(OPh)₃

Alkene HCN

H-Ni(CN)(alkene)[P(OPh)₃]₂

+ HCN
- P(OPh)₃

+ P(OPh)₃
- Nitrile

Nitrile

Click to download full resolution via product page

Caption: Simplified catalytic cycle for alkene hydrocyanation.

Reagent in Organic Synthesis
Conversion of Alcohols to Alkyl Halides: Triphenyl phosphite is used to convert alcohols to

the corresponding alkyl halides.[2][5]

Peptide Coupling Agent: It serves as a coupling agent in peptide synthesis.[2][5]

Synthesis of Other Organophosphorus Compounds: It is a precursor for the synthesis of

other phosphites through transesterification reactions. For example, it reacts with methanol

in the presence of sodium methoxide to form trimethyl phosphite.[4]
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Experimental Protocol: Conversion of an Alcohol to an
Alkyl Bromide
General Procedure:

Triphenyl phosphite can be used to synthesize bromotriphenoxyphosphonium bromide by

reacting it with bromine.[2] This reagent can then be used as a brominating agent.

To a solution of the alcohol in a suitable aprotic solvent (e.g., dichloromethane or

acetonitrile), add the brominating agent (prepared from triphenyl phosphite and bromine) at

a low temperature (e.g., 0 °C).

Allow the reaction mixture to warm to room temperature and stir until the reaction is

complete (monitored by TLC).

Work-up the reaction by washing with an aqueous solution of sodium bicarbonate and brine.

Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄), filter, and concentrate

under reduced pressure.

Purify the crude product by column chromatography to obtain the pure alkyl bromide.

Safety and Handling
Triphenyl phosphite is a hazardous substance and should be handled with appropriate safety

precautions.

Hazards: It is harmful if swallowed and causes skin and serious eye irritation. It may cause

an allergic skin reaction and may cause damage to the nervous system through prolonged or

repeated exposure. It is also very toxic to aquatic life with long-lasting effects.[14]

Handling: Handle in a well-ventilated place, wearing suitable protective clothing, gloves, and

eye/face protection.[14][15] Avoid contact with skin and eyes and avoid breathing vapors or

mist.[15]

Storage: Store in tightly closed containers in a cool, well-ventilated area, separated from

strong oxidants.[14][16]
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First Aid:

In case of skin contact: Wash with plenty of soap and water.[14]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing.[14]

If inhaled: Move the person into fresh air.[14]

If swallowed: Rinse mouth.[14]

In all cases of exposure, seek medical attention.[14]

Conclusion
Triphenyl phosphite is a chemical of significant industrial and academic interest. Its unique

combination of properties makes it an effective polymer additive, a versatile ligand in catalysis,

and a valuable reagent in synthetic organic chemistry. A thorough understanding of its chemical

properties, structure, and reactivity is essential for its safe and efficient application in research

and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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